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Compound of Interest

Compound Name: D(+)-Raffinose pentahydrate

Cat. No.: B15603011

Introduction

D(+)-Raffinose pentahydrate is a trisaccharide composed of galactose, glucose, and fructose.
[1] In microbiology, its utilization as a carbon source serves as a key biochemical test for the
differentiation and identification of various bacterial species.[1][2] The ability of a
microorganism to ferment raffinose is dependent on the presence of specific enzymes,
primarily a-galactosidase, which hydrolyzes raffinose into sucrose and galactose.[3]
Subsequent enzymatic breakdown of sucrose provides the monosaccharides necessary for
metabolic energy production.[4] This differential fermentation pattern is a valuable tool for
researchers, scientists, and drug development professionals in clinical diagnostics, food
microbiology, and industrial applications.[5]

Principle

The differentiation of bacteria based on raffinose utilization is typically observed through a
fermentation test.[6] Microorganisms that can ferment raffinose produce acidic byproducts,
leading to a decrease in the pH of the culture medium.[2] This pH shift is visualized by
incorporating a pH indicator, such as phenol red, into the medium.[7] A color change from red
to yellow indicates a positive result for raffinose fermentation.[6] Some bacteria may also
produce gas during fermentation, which can be detected using a Durham tube.[7]

Key Applications in Bacterial Differentiation
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« |dentification of Enterobacteriaceae: The raffinose fermentation test is a standard method
used in the differentiation of Gram-negative enteric bacteria. For instance, it aids in
distinguishing between species of Klebsiella, Enterobacter, and Escherichia.

o Characterization of Streptococci: Raffinose utilization is a useful marker for the identification
of certain Streptococcus species. For example, Streptococcus pneumoniae possesses a
raffinose utilization system.[7]

» Probiotic Strain Analysis: The ability to metabolize prebiotics like raffinose is a characteristic
of some beneficial probiotic bacteria, such as Bifidobacteria and Lactobacilli.[1]

Data Presentation: Raffinose Fermentation
Reactions of Various Bacteria

The following table summarizes the typical raffinose fermentation reactions for a selection of
bacterial species. A positive result indicates acid production, while a negative result signifies no
change or an alkaline reaction. Gas production is also noted where applicable.
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Raffinose
Bacterial Species Gram Stain Fermentation (Acid Gas Production
Production)

Klebsiella )
) Negative + +
pneumoniae
Enterobacter cloacae Negative + +
Enterobacter ]
Negative + +
aerogenes
Serratia marcescens Negative + Vv
Citrobacter freundii Negative \% \%
Escherichia coli Negative - -
Salmonella enterica Negative - -
Shigella flexneri Negative - -
Proteus vulgaris Negative - -
Streptococcus .
) Positive + -
pneumoniae
Enterococcus faecium  Positive + \%
Staphylococcus -
Positive - -
aureus
Pseudomonas ]
) Negative - -
aeruginosa

Key: + = Positive; - = Negative; V = Variable

Experimental Protocols

Protocol 1: Raffinose Fermentation Test using Phenol
Red Raffinose Broth
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This protocol details the procedure for determining the ability of a pure bacterial culture to
ferment D(+)-Raffinose.

Materials:

Phenol Red Raffinose Broth (see composition below)

Sterile culture tubes with Durham tubes

Pure bacterial culture (18-24 hour)

Inoculating loop or needle

Incubator (35-37°C)

Composition of Phenol Red Raffinose Broth (per 2000 mL of distilled water):

Component Amount

Proteose Peptone 10.0g

Beef Extract 10g

Sodium Chloride 50¢g

D(+)-Raffinose Pentahydrate 50¢9

Phenol Red 0.018 g

Final pH 7.4 +£0.2 at 25°C
Procedure:

e Medium Preparation: Suspend 21.02 grams of the dehydrated medium in 1000 mL of
distilled water. Heat with gentle agitation to dissolve the components completely. Dispense
the medium into culture tubes containing inverted Durham tubes. Sterilize by autoclaving at
121°C (15 Ibs pressure) for 15 minutes. Allow the medium to cool to room temperature. The
uninoculated medium should be a clear, red solution.
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« Inoculation: Aseptically inoculate a tube of Phenol Red Raffinose Broth with a pure culture of
the test organism. Use an inoculating loop to pick a well-isolated colony from an agar plate
or a loopful from a broth culture.

 Incubation: Incubate the inoculated tube at 35-37°C for 18-24 hours. Some slow-fermenting

organisms may require incubation for up to 48 hours.
e Interpretation of Results:

o Positive (Acid Production): A color change of the medium from red to yellow indicates that
the organism ferments raffinose, producing acidic end products.

o Negative: The medium remains red or turns a deeper red/magenta, indicating no raffinose
fermentation. The deepening red color can be due to the utilization of peptones, which
produces alkaline byproducts.

o Gas Production: The presence of a bubble in the inverted Durham tube indicates gas

production during fermentation.
Quality Control:

» Positive Control: Inoculate a tube with a known raffinose-fermenting organism, such as

Klebsiella pneumoniae.

» Negative Control: Inoculate a tube with a known non-raffinose-fermenting organism, such as

Escherichia coli.

e Uninoculated Control: An uninoculated tube should be incubated alongside the test samples
to ensure the sterility and proper color of the medium.

Visualizations
Biochemical Pathway of Raffinose Metabolism
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Caption: Bacterial metabolism of D(+)-Raffinose.

Experimental Workflow for Raffinose Fermentation Test
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Caption: Workflow of the raffinose fermentation test.

Logical Relationship of Raffinose Operon Regulation
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Caption: Simplified model of raffinose operon regulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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